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Compound of Interest |

Compound Name: 2-(Hydroxymethyl)-4-propylphenol
CAS No.: 29922-45-0
Cat. No.: B2857558

Get Quote

CAS Registry Number: 29922-45-0 Molecular Formula: C10H1402 Molecular Weight: 166.22
g/mol Synonyms: 4-Propylsalicyl alcohol; 2-Hydroxy-5-propylbenzyl alcohol (Note: Isomer
distinction critical).

Executive Summary

2-(Hydroxymethyl)-4-propylphenol (HMPP) represents a specific class of alkyl-substituted
salicyl alcohols. Structurally characterized by a phenolic ring with a hydroxymethyl group at the
ortho position and a propyl chain at the para position, HMPP occupies a unique chemical space
between simple phenolic antiseptics (like cresol) and complex bioactive lignans.

While often encountered as a synthetic intermediate in the production of phenolic resins and
antioxidants, recent pharmacological insights into alkylphenols suggest significant therapeutic
potential. This guide explores HMPP's utility as a tyrosinase inhibitor (dermatology), a lipophilic
antioxidant, and a broad-spectrum antimicrobial agent, grounded in Structure-Activity
Relationship (SAR) analysis of the salicyl alcohol pharmacophore.
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Chemical Structure & Pharmacophore Analysis

The therapeutic efficacy of HMPP is dictated by its three functional motifs. Understanding this
triad is essential for rational drug design.

The Structural Triad

e Phenolic Hydroxyl (C1-OH): The primary site for radical scavenging (H-atom transfer) and
protein binding (H-bond donor).

o Hydroxymethyl Group (C2-CH20H): Provides a secondary H-bonding site, crucial for
chelating metal ions (e.g., Cu?* in tyrosinase) and increasing water solubility compared to
simple alkylphenols.

e Propyl Chain (C4-CsHv): A lipophilic tail that facilitates membrane penetration and
hydrophobic interaction with enzyme active sites.
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Figure 1: Pharmacophore dissection of HMPP illustrating the functional role of each substituent
in potential therapeutic pathways.

Primary Therapeutic Applications
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Dermatology: Tyrosinase Inhibition & Skin
Depigmentation

The most promising application of HMPP lies in the inhibition of tyrosinase, the rate-limiting

enzyme in melanin biosynthesis.

¢ Mechanism: Tyrosinase contains a binuclear copper active site. The ortho-hydroxymethyl
group of HMPP, combined with the phenolic hydroxyl, forms a potential bidentate ligand that
can chelate the copper ions, competitively inhibiting the enzyme.

e SAR Insight: Studies on 4-alkylresorcinols and salicyl alcohols show that a lipophilic chain at
the 4-position (para) enhances binding affinity by occupying the hydrophobic pocket of the
enzyme. The propyl chain of HMPP is an optimal length—Ilong enough to secure binding but

short enough to maintain solubility.

o Comparative Potency: Analogous compounds (e.g., 4-n-butylresorcinol) are clinical
standards. HMPP is predicted to exhibit lower irritation than resorcinols due to the mono-
phenol structure while retaining inhibitory activity.

Antimicrobial & Preservative Efficacy

HMPP shares structural homology with thymol and carvacrol (isopropyl-methylphenols) but
possesses a primary alcohol handle.

» Bacterial Membrane Disruption: The propyl chain facilitates insertion into the bacterial lipid
bilayer. Once embedded, the polar hydroxymethyl and phenolic groups disrupt the
membrane potential, leading to leakage of intracellular contents.

o Spectrum: Likely effective against Gram-positive bacteria (S. aureus) and fungi (C. albicans),
similar to other alkylphenols.

o Application: Potential use as a preservative in cosmetic formulations or a topical antiseptic

agent.

Antioxidant Activity

As a phenolic compound, HMPP acts as a chain-breaking antioxidant.
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e Radical Scavenging: The phenolic hydrogen is donated to free radicals (ROO¢), forming a
relatively stable phenoxy radical.

 Stability: The electron-donating propyl group at the para position stabilizes the resulting
phenoxy radical via hyperconjugation, enhancing the antioxidant capacity compared to
unsubstituted salicyl alcohol.

Experimental Protocols for Validation

To validate the therapeutic potential of HMPP, the following standardized protocols are
recommended. These assays provide self-validating data on bioactivity.

Synthesis of HMPP ( hydroxymethylation of 4-
propylphenol)

Before testing, high-purity material is required.

Reaction: 4-Propylphenol + Formaldehyde (aq) + NaOH - 2-(Hydroxymethyl)-4-
propylphenol

Protocol:

 Dissolution: Dissolve 0.1 mol of 4-propylphenol in 50 mL of 10% NaOH solution. Cool to O-
5°C.

o Addition: Dropwise add 0.12 mol of Formaldehyde (37% aq) while maintaining temperature
<10°C.

 Incubation: Allow reaction to proceed at room temperature (25°C) for 24-48 hours. Monitor
via TLC (Silica gel, Hexane:EtOAc 7:3).

o Workup: Acidify with dilute HCI to pH 4-5. Extract with Ethyl Acetate (3x).

 Purification: Wash organic layer with brine, dry over MgSOas, and concentrate. Purify via
column chromatography or recrystallization from benzene/petroleum ether.

e Characterization: Confirm structure via *H-NMR (Look for singlet ~4.7 ppm for -CH20H).
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Tyrosinase Inhibition Assay (In Vitro)

Objective: Determine ICso for melanin synthesis inhibition.

Step Reagent/Condition

Action

1 Enzyme Prep

Dissolve Mushroom
Tyrosinase (1000 U/mL) in
Phosphate Buffer (pH 6.8).

2 Substrate Prep

Prepare L-DOPA (5 mM)

solution.

3 Inhibitor Series

Prepare HMPP dilutions (1, 10,
50, 100, 500 uM) in DMSO

(<1% final conc).

4 Reaction

Mix 10 pL Inhibitor + 20 pL
Enzyme + 170 pL Buffer in 96-
well plate. Incubate 10 min @
25°C.

5 Initiation

Add 20 pL L-DOPA.

6 Measurement

Monitor Absorbance at 475 nm
(Dopachrome formation) for 20

mins.

7 Calculation

% Inhibition = [1 -
(Slope_sample /
Slope_control)] * 100.

MIC Determination (Antimicrobial)

Objective: Determine Minimum Inhibitory Concentration against S. aureus.

e Inoculum: Prepare 5x10> CFU/mL bacterial suspension in Mueller-Hinton Broth.

e Plate Setup: Add 100 pL broth to 96-well plate.

 Dilution: Perform serial 2-fold dilution of HMPP (Start 1024 ug/mL).
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e Incubation: 37°C for 24 hours.

e Readout: Visual turbidity check or ODeoo measurement. MIC is the lowest concentration with

no visible growth.

Mechanism of Action: Tyrosinase Docking Pathway

The following diagram illustrates the hypothetical binding mode of HMPP within the Tyrosinase
active site, based on homology with known inhibitors like Kojic Acid and Arbutin.
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Figure 2: Proposed binding mechanism of HMPP to Tyrosinase. The bidentate chelation of
copper combined with hydrophobic anchoring drives potency.

Safety & Toxicology Considerations

Before therapeutic application, the toxicological profile must be assessed. Alkylphenols can
exhibit cytotoxicity at high concentrations.
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 Skin Irritation: Phenols can be irritants. The hydroxymethyl group mitigates some acidity of
the phenol, potentially reducing irritation compared to pure alkylphenols.

» Sensitization: Salicyl alcohols can be sensitizers (pro-haptens). Metabolically, they may
oxidize to salicylic aldehydes.

o Metabolism: Likely glucuronidated at the phenolic position and excreted renally.

Conclusion

2-(Hydroxymethyl)-4-propylphenol is a versatile scaffold with high potential in
cosmeceuticals and topical therapeutics. Its structural duality—combining the metal-chelating
ability of salicyl alcohol with the membrane-penetrating properties of a propyl chain—makes it a
strong candidate for skin lightening and antimicrobial formulations. Future research should
prioritize the synthesis of high-purity isomers and in vivo efficacy testing in melanocyte models.

References
e Chemical Identity & Properties

o National Center for Biotechnology Information (2025). PubChem Compound Summary for
CID 128362, 2-(Hydroxymethyl)-4-propylphenol. Retrieved from [Link]

o Tyrosinase Inhibition Mechanisms

o Pillaiyar, T., Manickam, M., & Namasivayam, V. (2017). Skin whitening agents: medicinal
chemistry perspective of tyrosinase inhibitors. Journal of Enzyme Inhibition and Medicinal
Chemistry. Retrieved from [Link]

o Note: This review establishes the SAR for alkyl-substituted phenols as tyrosinase
inhibitors.

e Antimicrobial Activity of Alkylphenols

o Sikkema, J., de Bont, J. A., & Poolman, B. (1995). Mechanisms of membrane toxicity of
hydrocarbons. Microbiological Reviews. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b2857558/docs?utm_src=pdf-body#technical-guide-therapeutic-potential-applications-of-2-hydroxymethyl-4-propylphenol
https://www.benchchem.com/product/b2857558/docs?utm_src=pdf-body#technical-guide-therapeutic-potential-applications-of-2-hydroxymethyl-4-propylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/128362
https://www.tandfonline.com/doi/full/10.1080/14756366.2016.1256882
https://journals.asm.org/doi/10.1128/mr.59.2.201-222.1995
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2857558?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Note: Foundational text on how lipophilic chains (like propyl) on phenols disrupt bacterial
membranes.

» Synthesis of Salicyl Alcohols

o Casiraghi, G., et al. (1980). Selective reactions between phenols and formaldehyde. A
convenient synthesis of salicyl alcohols. Journal of the Chemical Society, Perkin
Transactions 1. Retrieved from [Link]
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2-(Hydroxymethyl)-4-propylphenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2857558/docs#technical-guide-therapeutic-potential-
applications-of-2-hydroxymethyl-4-propylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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